3-((3,3-Difluorocyclobutyl)methoxy)benzaldehyde
Overview
Description
3-((3,3-Difluorocyclobutyl)methoxy)benzaldehyde is a chemical compound with the molecular formula C12H12F2O2 . Its average mass is 226.219 Da and its monoisotopic mass is 226.080536 Da .
Molecular Structure Analysis
The molecular structure of 3-((3,3-Difluorocyclobutyl)methoxy)benzaldehyde consists of a benzaldehyde group attached to a 3,3-difluorocyclobutyl group via a methoxy bridge . The exact structural details or 3D conformation are not provided in the search results.Scientific Research Applications
Chemical Synthesis and Molecular Structure
- Synthesis of Complex Molecules : The synthesis of complex molecules often requires specific structural motifs found in methoxy benzaldehydes. For instance, the synthesis of fluorinated analogues of combretastatin A-4 involved fluorinated benzaldehydes, showcasing their role in creating potent anticancer agents (Lawrence et al., 2003).
- Molecular Interactions and Crystal Structure : Studies on 2-methoxy-benzaldehyde have revealed important interactions like C-H...O bonds, providing insights into molecular assembly and structure, which are crucial for designing materials with desired properties (Ribeiro-Claro et al., 2002).
Spectroscopic Studies and Mechanistic Insights
- Understanding Oxidation Mechanisms : The oxidation mechanisms of methoxy benzaldehydes have been explored, offering valuable knowledge on how these compounds interact with oxidizing agents, which is vital for chemical synthesis and environmental chemistry applications (Malik et al., 2016).
- Spectroscopic Characterization : Spectroscopic methods have been utilized to characterize methoxy benzaldehydes, aiding in the understanding of their chemical properties and potential applications in material science (Özay et al., 2013).
Applications in Material Science
- Electrically Conductive Polymers : Methoxy benzaldehydes have been used to synthesize polyazomethines, which show significant electrical conductivity. Such materials are promising for electronic and optoelectronic applications, highlighting the versatility of methoxy benzaldehydes in material science (Hafeez et al., 2019).
Luminescent Sensors
- Detection of Environmental Pollutants : Methoxy benzaldehydes have been integrated into luminescent sensors for detecting pollutants like Cr(III) and Cr(VI) ions and benzaldehyde, demonstrating their utility in environmental monitoring and safety (Sun et al., 2017).
properties
IUPAC Name |
3-[(3,3-difluorocyclobutyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2O2/c13-12(14)5-10(6-12)8-16-11-3-1-2-9(4-11)7-15/h1-4,7,10H,5-6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAYDOTNRDQUQGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)COC2=CC=CC(=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((3,3-Difluorocyclobutyl)methoxy)benzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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